Cas no 1279842-02-2 (5-(Chloromethyl)-4-methyloxazole hydrochloride)

• Product Name: 5-(Chloromethyl)-4-methyloxazole hydrochloride
• CAS No: 1279842-02-2
• MF: C₅H₇Cl₂NO
• MW: 168.021179437637
• CID: 2130542
• PubChem ID: 57374638
• Update Time: 2025-05-20

5-(Chloromethyl)-4-methyloxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-4-methyloxazole hydrochloride
• G66659
• DB-358637
• 1279842-02-2
• 5-(chloromethyl)-4-methyl-1,3-oxazole hydrochloride
• 5-(chloromethyl)-4-methyl-1,3-oxazole;hydrochloride
• EN300-7437997
• 5-(Chloromethyl)-4-methyloxazole hydrochloride

• Inchi： 1S/C5H6ClNO.ClH/c1-4-5(2-6)8-3-7-4;/h3H,2H2,1H3;1H
• InChI Key： PSSIWYWDCIYIJN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=CO1.Cl

Computed Properties

• Exact Mass: 166.9904692g/mol
• Monoisotopic Mass: 166.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 5-(Chloromethyl)-4-methyloxazole hydrochloride

5-(Chloromethyl)-4-methyloxazole Hydrochloride (CAS 1279842-02-2): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

In the realm of heterocyclic chemistry, 5-(Chloromethyl)-4-methyloxazole hydrochloride (CAS 1279842-02-2) has emerged as a critical building block for synthesizing advanced pharmaceutical compounds and agrochemicals. This white to off-white crystalline powder, with its unique oxazole ring structure and reactive chloromethyl group, offers unparalleled versatility in organic synthesis. As researchers increasingly focus on small molecule drug discovery and sustainable crop protection solutions, this compound continues to gain attention in both academic and industrial laboratories worldwide.

The molecular structure of 5-(Chloromethyl)-4-methyloxazole HCl features a five-membered aromatic ring containing oxygen and nitrogen atoms at positions 1 and 3, respectively. This heterocyclic core contributes to the compound's stability while allowing for diverse chemical modifications. The presence of both methyl and chloromethyl substituents at positions 4 and 5 creates multiple reactive sites, making it particularly valuable for constructing complex molecular architectures. Recent studies highlight its growing importance in developing kinase inhibitors and antimicrobial agents, addressing current challenges in drug-resistant infections and personalized medicine.

From a synthetic chemistry perspective, 5-(Chloromethyl)-4-methyloxazole hydrochloride serves as a crucial intermediate in multi-step organic synthesis. Its hydrochloride salt form enhances stability and solubility in various reaction media, facilitating purification and handling. The compound's reactivity has been particularly valuable in nucleophilic substitution reactions, where the chloromethyl group can be readily displaced by amines, thiols, or other nucleophiles. This property has made it indispensable in creating biologically active molecules for both human and veterinary medicine.

The pharmaceutical industry has extensively utilized CAS 1279842-02-2 in developing novel therapeutic agents. Its structural features appear in several clinical candidates targeting inflammatory diseases, metabolic disorders, and certain types of cancer. The oxazole moiety contributes to improved pharmacokinetic properties, including enhanced membrane permeability and metabolic stability. Recent patent literature reveals its incorporation into next-generation antibiotics designed to combat resistant bacterial strains, a pressing concern in global healthcare systems.

In agrochemical applications, derivatives of 5-(Chloromethyl)-4-methyloxazole have shown promise as plant growth regulators and pest control agents. The compound's ability to modulate biological pathways in plants has led to its use in developing environmentally friendly pesticides with reduced ecological impact. Agricultural researchers are particularly interested in its potential for creating systemic acquired resistance (SAR) inducers, which could reduce reliance on traditional chemical pesticides.

The synthesis and handling of 5-(Chloromethyl)-4-methyloxazole hydrochloride require specialized knowledge in heterocyclic chemistry. Standard procedures involve controlled conditions to maintain the integrity of both the oxazole ring and reactive functional groups. Modern green chemistry principles are being applied to improve the sustainability of its production, including solvent selection and energy optimization. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural identity.

Market trends indicate growing demand for CAS 1279842-02-2, driven by expanding research in precision medicine and sustainable agriculture. Suppliers are responding with improved manufacturing processes and enhanced quality control measures. The compound's stability under proper storage conditions (typically 2-8°C in airtight containers) makes it suitable for global distribution to research institutions and industrial partners.

From a regulatory standpoint, 5-(Chloromethyl)-4-methyloxazole HCl requires standard laboratory safety precautions but doesn't fall under special controlled substance categories. Researchers must follow good laboratory practices when handling this material, including proper ventilation and personal protective equipment. The compound's safety profile has been documented in several material safety data sheets, facilitating its adoption across different research settings.

Future research directions for 5-(Chloromethyl)-4-methyloxazole hydrochloride include exploring its potential in bioconjugation chemistry and drug delivery systems. The reactive chloromethyl group offers opportunities for creating targeted therapeutics through conjugation with antibodies or other biological molecules. Additionally, its application in metal-organic frameworks (MOFs) and other advanced materials represents an exciting frontier in materials science.

For synthetic chemists and researchers, understanding the nuanced reactivity of 5-(Chloromethyl)-4-methyloxazole opens doors to innovative molecular design. The compound's balanced electronic properties and functional group compatibility make it particularly valuable in parallel synthesis and combinatorial chemistry approaches. As the chemical industry moves toward more sustainable practices, this intermediate will likely play a key role in developing greener synthetic routes to complex molecules.

In conclusion, 5-(Chloromethyl)-4-methyloxazole hydrochloride (CAS 1279842-02-2) stands as a testament to the importance of specialty heterocyclic compounds in modern chemistry. Its dual applications in pharmaceutical and agrochemical research, combined with its versatile reactivity profile, ensure its continued relevance in addressing some of today's most pressing scientific challenges. As research progresses, we can anticipate even more innovative uses for this valuable chemical building block.